Akr1C3-IN-14

• Molecular Formula: C21H21BrN2O4
• Molecular Weight: 445.3 g/mol
• InChI: InChI=1S/C21H21BrN2O4/c1-12-8-15(22)4-6-17(12)23-19(26)11-24(3)10-14-9-20(27)28-21-13(2)18(25)7-5-16(14)21/h4-9,25H,10-11H2,1-3H3,(H,23,26)
• InChIKey: VRVRPZJTYVPJNC-UHFFFAOYSA-N

Akr1C3-IN-14 for Chemotherapy Synergy Studies

Akr1C3-IN-14 (compound 4) is an AKR1C3 enzyme inhibitor discovered via an AI-based virtual screening approach [1]. It exhibits an IC50 of 0.122 μM against recombinant AKR1C3 and demonstrates competitive inhibition with a Ki of 0.049 μM [1]. The compound contains a 7-hydroxycoumarin core and has been structurally characterized in complex with AKR1C3 (PDB ID: 9FFD), providing a defined binding mode [1].

Research Model

Castration-resistant prostate cancer (CRPC) and osteosarcoma models

Functional Evidence

Reported synergy with doxorubicin and abiraterone in cell-based assays

Selectivity Requirement

AKR1C3-selective; pan-AKR1C inhibition may confound androgen signaling studies

• [1] Pippione AC, Vigato C, Tucciarello C, Hussain S, Salladini E, Truong HH, Henriksen NM, Vanzetti G, Giordano G, Zonari D, Mirza OA, Frydenvang K, Pignochino Y, Oliaro-Bosso S, Boschi D, Lolli ML. AI Based Discovery of a New AKR1C3 Inhibitor for Anticancer Applications. ACS Med Chem Lett. 2024;15(8):1269-1278. doi: 10.1021/acsmedchemlett.4c00150. PMID: 39140045; PMCID: PMC11318022. View Source

Akr1C3-IN-14: Validated Functional Outcomes

AKR1C3 shares 86-97% sequence identity with AKR1C1 and AKR1C2 isoforms, and their inhibition is often detrimental to therapeutic outcomes [1]. Inhibiting AKR1C2, for instance, blocks dihydrotestosterone (DHT) inactivation, undermining the intended anti-androgenic effect [1]. Therefore, high selectivity for AKR1C3 over these closely related isoforms is a non-negotiable requirement for research tools and potential therapeutic candidates. The quantitative evidence below demonstrates exactly where Akr1C3-IN-14 achieves this required differentiation, or where its specific activity profile dictates its appropriate use case compared to other AKR1C3-targeting compounds.

Functional synergy mismatch

Higher biochemical potency in other inhibitors may not predict functional synergy with doxorubicin or abiraterone.

Cellular translation may differ

Biochemical potency alone may not predict cellular activity; Akr1C3-IN-14's cell-based translation is reported.

Isoform selectivity context not verified

Other AKR1C3 inhibitors may lack reported selectivity profiles, risking confounding off-target effects.

• [1] Pippione AC, Vigato C, Tucciarello C, Hussain S, Salladini E, Truong HH, Henriksen NM, Vanzetti G, Giordano G, Zonari D, Mirza OA, Frydenvang K, Pignochino Y, Oliaro-Bosso S, Boschi D, Lolli ML. AI Based Discovery of a New AKR1C3 Inhibitor for Anticancer Applications. ACS Med Chem Lett. 2024;15(8):1269-1278. doi: 10.1021/acsmedchemlett.4c00150. PMID: 39140045; PMCID: PMC11318022. View Source

Akr1C3-IN-14: Quantitative Evidence

Synergy with Doxorubicin in Osteosarcoma

In a direct head-to-head comparison against three other compounds identified in the same AI-based screen, Akr1C3-IN-14 (compound 4) demonstrates the highest potency for inhibiting the recombinant AKR1C3 enzyme [1]. While compounds 1, 2, and 3 show only weak inhibition with IC50 values in the micromolar range (11-27 μM), Akr1C3-IN-14 achieves an IC50 of 0.122 μM [1].

Synergy with Doxorubicin in Osteosarcoma

Reported

Synergistic potentiation of doxorubicin; correlation with AKR1C3 expression

Supports osteosarcoma chemosensitization endpoint context

In vitro: U-2 OS, MG-63 cell lines

Evidence Dimension	Enzymatic Inhibition Potency (IC50)
Target Compound Data	0.122 μM
Comparator Or Baseline	Compound 3 (26.5 μM), Compound 2 (11 μM), Compound 1 (27 μM)
Quantified Difference	>90-fold more potent than comparators
Conditions	Recombinant AKR1C3 enzyme inhibition assay

Why This Matters

This data establishes Akr1C3-IN-14 as the most potent AKR1C3 inhibitor among the hits from this novel AI-discovered chemotype, making it the preferred tool for investigating this scaffold.

• [1] Pippione AC, Vigato C, Tucciarello C, Hussain S, Salladini E, Truong HH, Henriksen NM, Vanzetti G, Giordano G, Zonari D, Mirza OA, Frydenvang K, Pignochino Y, Oliaro-Bosso S, Boschi D, Lolli ML. AI Based Discovery of a New AKR1C3 Inhibitor for Anticancer Applications. ACS Med Chem Lett. 2024;15(8):1269-1278. doi: 10.1021/acsmedchemlett.4c00150. PMID: 39140045; PMCID: PMC11318022. View Source

Abiraterone Potentiation in CRPC

Kinetic analysis reveals that Akr1C3-IN-14 is a selective inhibitor of AKR1C3 over AKR1C2 [1]. The compound exhibits a Ki of 0.049 μM for AKR1C3, demonstrating a 122-fold selectivity over its Ki for AKR1C2, which is 6 μM [1]. This selectivity is critical, as AKR1C2 inhibition is undesirable due to its role in deactivating androgens [1].

Abiraterone Potentiation in CRPC

Reported

Reported synergy with abiraterone in 22RV1 CRPC cells

Supports abiraterone combination-study context

In vitro: 22RV1 prostate cancer cell line

Evidence Dimension	Inhibition Constant (Ki)
Target Compound Data	Ki(AKR1C3) = 0.049 ± 0.007 μM
Comparator Or Baseline	Ki(AKR1C2) = 6 ± 0.8 μM
Quantified Difference	122-fold selectivity for AKR1C3
Conditions	Kinetic analysis with purified recombinant enzymes

Why This Matters

This quantitative selectivity profile differentiates Akr1C3-IN-14 from non-selective AKR1C3 inhibitors and justifies its use in experiments where avoiding AKR1C2 inhibition is crucial.

• [1] Pippione AC, Vigato C, Tucciarello C, Hussain S, Salladini E, Truong HH, Henriksen NM, Vanzetti G, Giordano G, Zonari D, Mirza OA, Frydenvang K, Pignochino Y, Oliaro-Bosso S, Boschi D, Lolli ML. AI Based Discovery of a New AKR1C3 Inhibitor for Anticancer Applications. ACS Med Chem Lett. 2024;15(8):1269-1278. doi: 10.1021/acsmedchemlett.4c00150. PMID: 39140045; PMCID: PMC11318022. View Source

Biochemical Potency and Cellular Translation

In the AKR1C3-expressing 22RV1 prostate cancer cell line, Akr1C3-IN-14 (compound 4) shows significantly better antiproliferative activity compared to the structurally related compound 3 [1]. Akr1C3-IN-14 has an IC50 of 14.27 μM, while compound 3 has an IC50 of 26.33 μM, representing a nearly 2-fold improvement [1].

Biochemical Potency and Cellular Translation

Reported

IC50 0.122 μM; 9-11x lower biochemical potency vs comparators yet cellular activity observed

Cellular translation context supports cell-based study fit

Biochemical vs. cell-based activity comparison

Evidence Dimension	Antiproliferative Activity (IC50)
Target Compound Data	14.27 ± 0.63 μM
Comparator Or Baseline	Compound 3: 26.33 ± 1.42 μM
Quantified Difference	1.85-fold more potent
Conditions	22RV1 prostate cancer cells, 72h treatment

Why This Matters

This demonstrates that the superior enzymatic potency of Akr1C3-IN-14 translates to a tangible advantage in a disease-relevant cellular model, making it a more effective tool for prostate cancer research than its close analog.

• [1] Pippione AC, Vigato C, Tucciarello C, Hussain S, Salladini E, Truong HH, Henriksen NM, Vanzetti G, Giordano G, Zonari D, Mirza OA, Frydenvang K, Pignochino Y, Oliaro-Bosso S, Boschi D, Lolli ML. AI Based Discovery of a New AKR1C3 Inhibitor for Anticancer Applications. ACS Med Chem Lett. 2024;15(8):1269-1278. doi: 10.1021/acsmedchemlett.4c00150. PMID: 39140045; PMCID: PMC11318022. View Source

AKR1C Isoform Selectivity

Akr1C3-IN-14 demonstrates a strong synergistic effect with the chemotherapeutic doxorubicin, particularly in SAOS-2 osteosarcoma cells which have high AKR1C3 expression [1]. The combination reduces the IC50 of doxorubicin from 80.01 nM (alone) to 3.56 nM, a 22.5-fold reduction [1]. This synergy correlates with AKR1C3 expression levels and is not observed in healthy MRC-5 fibroblasts [1].

AKR1C Isoform Selectivity

Class-level / Data to verify

Characterized as selective; quantitative selectivity data not reported

Selectivity context requires review; class-level inference

Verify AKR1C1/C2 inhibition per experiment

Evidence Dimension	Doxorubicin IC50 Shift with Combination
Target Compound Data	Akr1C3-IN-14 + Doxorubicin: DOX IC50 = 3.56 nM
Comparator Or Baseline	Doxorubicin alone: DOX IC50 = 80.01 nM
Quantified Difference	22.5-fold reduction in DOX IC50
Conditions	SAOS-2 osteosarcoma cells, 72h combination treatment at 1000:1 ratio

Why This Matters

This specific, quantifiable synergy makes Akr1C3-IN-14 a valuable tool for studying chemosensitization mechanisms in AKR1C3-high tumors and for preclinical evaluation of combination therapy strategies.

• [1] Pippione AC, Vigato C, Tucciarello C, Hussain S, Salladini E, Truong HH, Henriksen NM, Vanzetti G, Giordano G, Zonari D, Mirza OA, Frydenvang K, Pignochino Y, Oliaro-Bosso S, Boschi D, Lolli ML. AI Based Discovery of a New AKR1C3 Inhibitor for Anticancer Applications. ACS Med Chem Lett. 2024;15(8):1269-1278. doi: 10.1021/acsmedchemlett.4c00150. PMID: 39140045; PMCID: PMC11318022. View Source

Selectivity for Cancer Cells: Minimal Cytotoxicity in Healthy Fibroblasts

Akr1C3-IN-14 exhibits a favorable selectivity profile by showing minimal cytotoxicity against non-cancerous MRC-5 fibroblasts [1]. While it effectively inhibits proliferation in several cancer cell lines (IC50 values ranging from 7.02 to 14.44 μM), its IC50 in MRC-5 cells is >50 μM, indicating a significant therapeutic window in vitro [1].

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	>50 μM in MRC-5 healthy fibroblasts
Comparator Or Baseline	7.02-14.44 μM in osteosarcoma cancer cells
Quantified Difference	At least 3.5-fold higher IC50 in healthy cells
Conditions	MRC-5 and osteosarcoma (SAOS-2, MG-63, HOS) cell lines, 72h treatment

Why This Matters

This data supports the potential for a safe therapeutic index, differentiating Akr1C3-IN-14 from broadly cytotoxic agents and making it suitable for studies focused on tumor-specific targeting.

• [1] Pippione AC, Vigato C, Tucciarello C, Hussain S, Salladini E, Truong HH, Henriksen NM, Vanzetti G, Giordano G, Zonari D, Mirza OA, Frydenvang K, Pignochino Y, Oliaro-Bosso S, Boschi D, Lolli ML. AI Based Discovery of a New AKR1C3 Inhibitor for Anticancer Applications. ACS Med Chem Lett. 2024;15(8):1269-1278. doi: 10.1021/acsmedchemlett.4c00150. PMID: 39140045; PMCID: PMC11318022. View Source

Chemotype Novelty: An AI-Discovered Scaffold Distinct from Classical NSAID-Derived Inhibitors

Akr1C3-IN-14 (compound 4) possesses a 7-hydroxycoumarin core, a chemotype distinct from the widely studied NSAID-based and benzoisoxazole AKR1C3 inhibitors [1]. This scaffold was identified through an unbiased AI-driven virtual screen of millions of compounds, and its AKR1C3 inhibitory activity was previously unreported [1]. In contrast, many other AKR1C3 inhibitors (e.g., flufenamic acid derivatives) are derived from known NSAID structures [2].

Evidence Dimension	Chemical Scaffold
Target Compound Data	7-hydroxycoumarin core
Comparator Or Baseline	NSAID-based (e.g., flufenamic acid derivatives) or benzoisoxazole scaffolds
Quantified Difference	Structurally novel chemotype
Conditions	Computational and synthetic chemistry analysis

Why This Matters

This chemical novelty offers a distinct intellectual property position and provides researchers with a new tool compound to explore AKR1C3 biology, potentially circumventing liabilities associated with other inhibitor classes (e.g., COX inhibition by NSAIDs).

• [1] Pippione AC, Vigato C, Tucciarello C, Hussain S, Salladini E, Truong HH, Henriksen NM, Vanzetti G, Giordano G, Zonari D, Mirza OA, Frydenvang K, Pignochino Y, Oliaro-Bosso S, Boschi D, Lolli ML. AI Based Discovery of a New AKR1C3 Inhibitor for Anticancer Applications. ACS Med Chem Lett. 2024;15(8):1269-1278. doi: 10.1021/acsmedchemlett.4c00150. PMID: 39140045; PMCID: PMC11318022. View Source
• [2] Pippione AC, Carnovale IM, Bonanni D, Sini M, Goyal P, Marini E, Pors K, Adinolfi S, Zonari D, Festuccia C, Wahlgren WY, Friemann R, Bagnati R, Boschi D, Oliaro-Bosso S, Lolli ML. Potent and selective aldo-keto reductase 1C3 (AKR1C3) inhibitors based on the benzoisoxazole moiety: application of a bioisosteric scaffold hopping approach to flufenamic acid. Eur J Med Chem. 2018;150:930-945. doi: 10.1016/j.ejmech.2018.03.040. PMID: 29602039. View Source

Akr1C3-IN-14 Research Applications

AKR1C3 Chemosensitization in Osteosarcoma

The strong synergy between Akr1C3-IN-14 and doxorubicin, evidenced by a 22.5-fold reduction in doxorubicin's IC50 in SAOS-2 cells, makes this compound a prime candidate for preclinical studies exploring mechanisms to overcome chemoresistance in AKR1C3-overexpressing tumors like osteosarcoma and potentially others [1].

Abiraterone Synergy Mechanisms in CRPC

In 22RV1 prostate cancer models, Akr1C3-IN-14 demonstrates both direct antiproliferative activity (IC50 = 14.27 μM) and the ability to enhance the effect of abiraterone (EF = 1.25) [1]. Combined with its 122-fold selectivity for AKR1C3 over AKR1C2, it serves as a precise tool for studying AKR1C3's specific role in castration-resistant prostate cancer without confounding AKR1C2 inhibition [1].

Cellular AKR1C3 Assay Control

Akr1C3-IN-14's co-crystal structure with AKR1C3 (PDB ID: 9FFD) provides a detailed map of its binding interactions [1]. This makes it an excellent reference molecule for structure-based drug design, molecular docking studies, and understanding the structural basis of its AKR1C3 selectivity.

AI-Discovered Lead Optimization and Scaffold-Hopping Programs

As a product of an AI-based virtual screen, Akr1C3-IN-14 represents a novel chemotype with validated biological activity [1]. It is an ideal starting point for medicinal chemistry campaigns focused on optimizing potency, selectivity, and drug-like properties of the 7-hydroxycoumarin scaffold for anticancer applications.

Application

Selection Property

Validation Focus

Osteosarcoma chemosensitization studies

Reported doxorubicin synergy context

Combination-index endpoint review

CRPC abiraterone combination studies

Reported abiraterone potentiation context

22RV1 cell-line synergy endpoint review

Cellular AKR1C3 pathway studies

Biochemical-to-cellular translation context

Antiproliferative endpoint review in AKR1C3-expressing cells

• [1] Pippione AC, Vigato C, Tucciarello C, Hussain S, Salladini E, Truong HH, Henriksen NM, Vanzetti G, Giordano G, Zonari D, Mirza OA, Frydenvang K, Pignochino Y, Oliaro-Bosso S, Boschi D, Lolli ML. AI Based Discovery of a New AKR1C3 Inhibitor for Anticancer Applications. ACS Med Chem Lett. 2024;15(8):1269-1278. doi: 10.1021/acsmedchemlett.4c00150. PMID: 39140045; PMCID: PMC11318022. View Source